Cas no 56824-87-4 (Ethyl 4-chloro-6-methylquinoline-3-carboxylate)

• Product Name: Ethyl 4-chloro-6-methylquinoline-3-carboxylate
• CAS No: 56824-87-4
• MF: C₁₃H₁₂ClNO₂
• MW: 249.692882537842
• MDL: MFCD00173357
• CID: 89917
• PubChem ID: 1479091
• Update Time: 2025-04-18

Ethyl 4-chloro-6-methylquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-6-methylquinoline-3-carboxylate
• 4-Chloro-6-methyl-3-quinolinecarboxylic acid ethyl ester
• Ethyl 4-Chloro-6-Methyl-3-Quinolinecarboxylate
• Ethyl 4-chloro-6-methyl-quinoline-3-carboxylate
• Oprea1_215174
• SCHEMBL1467189
• TQR0656
• CS-0099664
• SB68727
• Z316900582
• EN300-84493
• AKOS000194868
• 56824-87-4
• 5J-047
• GSIDXMVQPNWNIR-UHFFFAOYSA-N
• 4-Chloro-6-methyl-quinoline-3-carboxylic acid ethyl ester
• A869839
• FT-0740465
• MFCD00173357
• Ethyl 4-chloro-6-methylquinoline-3-carboxylate, AldrichCPR
• DTXSID10363158
• BB 0221362
• ETHYL4-CHLORO-6-METHYLQUINOLINE-3-CARBOXYLATE

• MDL： MFCD00173357
• Inchi： 1S/C13H12ClNO2/c1-3-17-13(16)10-7-15-11-5-4-8(2)6-9(11)12(10)14/h4-7H,3H2,1-2H3
• InChI Key： GSIDXMVQPNWNIR-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=CN=C2C=CC(C)=CC2=1

Computed Properties

• Exact Mass: 249.05600
• Monoisotopic Mass: 249.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.252
• Melting Point: 64-66 ºC
• Boiling Point: 346.4℃ at 760 mmHg
• Flash Point: 163.3°C
• Refractive Index: 1.601
• PSA: 39.19000
• LogP: 3.37330
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 4-chloro-6-methylquinoline-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)